Cas no 174502-37-5 (3-(3,4-Dihydroxyphenyl)-b-alanin)

3-(3,4-Dihydroxyphenyl)-β-alanine is a synthetic derivative of β-alanine featuring a catechol functional group, which confers unique redox and chelation properties. This compound is of interest in biochemical and pharmacological research due to its structural similarity to endogenous catecholamines, enabling potential applications in neurotransmitter studies and metal ion coordination. Its dihydroxyphenyl moiety enhances antioxidant capacity, making it a candidate for investigating oxidative stress pathways. The β-alanine backbone ensures compatibility with peptide synthesis, allowing for incorporation into modified biomolecules. This compound is particularly valuable for its dual functionality, combining the stability of β-alanine with the reactivity of catechol groups, facilitating diverse experimental applications in enzymology and material science.
3-(3,4-Dihydroxyphenyl)-b-alanin structure
174502-37-5 structure
Product Name:3-(3,4-Dihydroxyphenyl)-b-alanin
CAS No:174502-37-5
MF:C9H11NO4
MW:197.187942743301
CID:1083547
PubChem ID:3712124
Update Time:2025-06-14

3-(3,4-Dihydroxyphenyl)-b-alanin Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-3-(3,4-dihydroxyphenyl)propanoic acid
    • 3-Amino-3-(3,4-dihydroxy-phenyl)-propionic acid
    • RARECHEM AK HC T335
    • 3-(3,4-Dihydroxyphenyl)-b-alanin
    • EN300-1228947
    • SCHEMBL4965778
    • DTXSID80395380
    • MFCD02090624
    • AKOS005086774
    • 2T-0602
    • F0001-1511
    • Benzenepropanoic acid, beta-amino-3,4-dihydroxy-
    • SCHEMBL8289998
    • 174502-37-5
    • Oprea1_596905
    • 3-amino-3-(3,4-dihydroxyphenyl)propanoicAcid
    • MDL: MFCD02090624
    • Inchi: 1S/C9H11NO4/c10-6(4-9(13)14)5-1-2-7(11)8(12)3-5/h1-3,6,11-12H,4,10H2,(H,13,14)
    • InChI Key: GXKOWQKLXRMVLF-UHFFFAOYSA-N
    • SMILES: OC1=C(C=CC(=C1)C(CC(=O)O)N)O

Computed Properties

  • Exact Mass: 197.06883
  • Monoisotopic Mass: 197.06880783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.4
  • Topological Polar Surface Area: 104Ų

Experimental Properties

  • PSA: 103.78

3-(3,4-Dihydroxyphenyl)-b-alanin Pricemore >>

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3-(3,4-Dihydroxyphenyl)-b-alanin Related Literature

Additional information on 3-(3,4-Dihydroxyphenyl)-b-alanin

Comprehensive Analysis of 3-(3,4-Dihydroxyphenyl)-b-alanin (CAS No. 174502-37-5): Properties, Applications, and Research Insights

3-(3,4-Dihydroxyphenyl)-b-alanin, with the CAS number 174502-37-5, is a bioactive compound garnering significant attention in pharmaceutical and nutraceutical research. This derivative of L-DOPA (L-3,4-dihydroxyphenylalanine) exhibits unique structural and functional properties, making it a subject of interest for its potential therapeutic and antioxidant applications. The compound's molecular structure, featuring a catechol moiety and an alanine side chain, contributes to its ability to interact with biological systems, particularly in modulating oxidative stress and neurotransmitter pathways.

Recent studies highlight the growing demand for natural antioxidants and neuroprotective agents, aligning with the compound's potential. Researchers are exploring its role in mitigating oxidative damage linked to aging and neurodegenerative diseases like Parkinson's and Alzheimer's. The compound's catechol group is pivotal for its radical-scavenging activity, a feature increasingly sought after in anti-aging formulations and functional foods. This positions 3-(3,4-Dihydroxyphenyl)-b-alanin as a promising candidate for next-generation health supplements.

From a synthetic perspective, the compound's production involves enzymatic catalysis or chemical synthesis, with a focus on optimizing yield and purity. Innovations in green chemistry have spurred interest in sustainable production methods, addressing consumer preferences for eco-friendly ingredients. Analytical techniques such as HPLC and mass spectrometry are critical for quality control, ensuring compliance with pharmaceutical standards.

Market trends reveal a surge in queries related to "natural dopamine precursors" and "plant-based neuroprotectants," reflecting public interest in cognitive health. The compound's potential synergy with polyphenols and amino acids is another hot topic, often discussed in forums on gut-brain axis research. Additionally, its application in cosmeceuticals—particularly in formulations targeting skin redox balance—has gained traction, driven by the rise of beauty-from-within trends.

In conclusion, 3-(3,4-Dihydroxyphenyl)-b-alanin (CAS 174502-37-5) represents a multifaceted compound with broad applicability. Its dual role as an antioxidant and neuroactive agent underscores its relevance in contemporary research. As scientific and consumer interest converges on holistic health solutions, this compound is poised to play a pivotal role in advancing both therapeutic and preventive medicine.

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